(E)-4,4,5,5,5-pentafluoro-1-piperidino-1-penten-3-one
Description
(E)-4,4,5,5,5-pentafluoro-1-piperidino-1-penten-3-one, commonly known as PFP, is a fluorinated organic compound that is used in a variety of scientific research applications. PFP is a colorless liquid with a boiling point of approximately 95°C and a melting point of approximately -63°C. PFP is a versatile compound that has been used in a variety of fields such as organic synthesis, materials science, and biochemistry.
Scientific Research Applications
Artificial Intelligence in E-Commerce
(E)-4,4,5,5,5-pentafluoro-1-piperidino-1-penten-3-one: has been explored in the context of e-commerce, particularly in the realm of artificial intelligence (AI). Researchers have focused on recommender systems, sentiment analysis, trust, personalization, and optimization within e-commerce platforms . The compound’s unique properties may contribute to enhancing user experiences, personalized recommendations, and efficient decision-making in online shopping.
Biomedical Science and Cancer Research
In the field of biomedical science, computational resources are crucial for analyzing large datasets. For instance, the Pan Cancer Analysis of Whole Genomes (PCAWG) project studied over 2,800 cancer whole genome sequences. Researchers investigated the role of noncoding regions in the cancer genome and compared tumor genomes with normal cells. The compound’s properties may play a role in such computational analyses .
Electronic Nose Technology
The concept of an “electronic nose” involves using sensors to detect and identify specific odors or volatile compounds. Researchers have explored the use of (E)-4,4,5,5,5-pentafluoro-1-piperidino-1-penten-3-one in electronic nose devices. These devices find applications in quality control, environmental monitoring, and food safety. The compound’s distinct odor profile could contribute to sensitive and selective detection .
properties
IUPAC Name |
(E)-4,4,5,5,5-pentafluoro-1-piperidin-1-ylpent-1-en-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F5NO/c11-9(12,10(13,14)15)8(17)4-7-16-5-2-1-3-6-16/h4,7H,1-3,5-6H2/b7-4+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISKMEVRBDHPETN-QPJJXVBHSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C=CC(=O)C(C(F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)/C=C/C(=O)C(C(F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F5NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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